Cas no 2361598-71-0 (trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride)

• Product Name: trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride
• CAS No: 2361598-71-0
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD32203085
• CID: 4759432
• Update Time: 2026-02-26

trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• Rel-(1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• 3-Methoxy-3-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride

• MDL： MFCD32203085
• Inchi： 1S/C6H10F3NO.ClH/c1-11-5(6(7,8)9)2-4(10)3-5;/h4H,2-3,10H2,1H3;1H
• InChI Key： RKMXLFSSOUYJBM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC(C1)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 35.2

Additional information on trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride

Comprehensive Overview of trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride (CAS No. 2361598-71-0)

trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride (CAS No. 2361598-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclobutanamine core substituted with a methoxy group and a trifluoromethyl moiety, which are critical for its biological activity and stability. Its hydrochloride salt form enhances solubility, making it suitable for various applications in drug development and material science.

The growing interest in fluorinated compounds and small-ring amines has positioned trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride as a key intermediate in synthetic chemistry. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and receptor modulators, which are pivotal in treating metabolic disorders and neurological conditions. The compound's stereochemistry (trans-configuration) also plays a vital role in its interactions with biological targets, a topic frequently explored in recent publications.

In the context of green chemistry, the synthesis of CAS No. 2361598-71-0 has been optimized to minimize waste and energy consumption. This aligns with the global push for sustainable chemical processes, a hot topic among academic and industrial circles. The compound's trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability—properties highly sought after in modern drug discovery.

From a commercial perspective, trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride is available in high purity grades (>98%) for research purposes. Its applications extend to peptide synthesis, ligand design, and catalysis, where its rigid cyclobutane ring offers conformational constraints beneficial for selective binding. The compound's HPLC and NMR data are well-documented, ensuring reproducibility in experimental settings.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse building blocks like CAS No. 2361598-71-0. Computational models frequently utilize such compounds to predict novel bioactive molecules, addressing challenges in orphan diseases and antibiotic resistance. This synergy between synthetic chemistry and machine learning underscores the compound's relevance in cutting-edge research.

Safety and handling of trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride adhere to standard laboratory protocols. While not classified as hazardous, proper storage under inert conditions is recommended to maintain stability. Its material safety data sheet (MSDS) provides detailed guidance on handling, ensuring compliance with international regulations.

In summary, trans-3-methoxy-3-(trifluoromethyl)cyclobutanamine;hydrochloride (CAS No. 2361598-71-0) represents a versatile and scientifically valuable compound. Its structural features, combined with emerging applications in medicinal chemistry and sustainability, make it a focal point for future innovations. Researchers and industry professionals continue to explore its potential, driven by the demand for novel therapeutic agents and functional materials.